Cas no 1892235-34-5 (2-(2-phenylphenyl)methylpyrrolidine)

• Product Name: 2-(2-phenylphenyl)methylpyrrolidine
• CAS No: 1892235-34-5
• MF: C₁₇H₁₉N
• MW: 237.339464426041
• CID: 6507873
• PubChem ID: 117347756
• Update Time: 2025-10-28

2-(2-phenylphenyl)methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-(2-phenylphenyl)methylpyrrolidine
• 1892235-34-5
• EN300-1861029
• 2-[(2-phenylphenyl)methyl]pyrrolidine

• Inchi： 1S/C17H19N/c1-2-7-14(8-3-1)17-11-5-4-9-15(17)13-16-10-6-12-18-16/h1-5,7-9,11,16,18H,6,10,12-13H2
• InChI Key： POYCVWWLXWIJAV-UHFFFAOYSA-N
• SMILES： N1CCCC1CC1=CC=CC=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 237.151749610g/mol
• Monoisotopic Mass: 237.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 12Ų

Additional information on 2-(2-phenylphenyl)methylpyrrolidine

Introduction to 2-(2-phenylphenyl)methylpyrrolidine (CAS No. 1892235-34-5)

2-(2-phenylphenyl)methylpyrrolidine, identified by the Chemical Abstracts Service Number (CAS No.) 1892235-34-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a pyrrolidine core substituted with a bisphenylmethyl group, has garnered attention due to its structural complexity and potential biological activities. The presence of multiple aromatic rings and a nitrogen-containing heterocycle makes it a promising candidate for further investigation in drug discovery and development.

The structural motif of 2-(2-phenylphenyl)methylpyrrolidine is characterized by its rigid aromatic framework and the unique interaction between the pyrrolidine nitrogen and the phenyl rings. This arrangement suggests potential for favorable pharmacokinetic properties, including improved solubility and metabolic stability, which are critical factors in the design of novel therapeutic agents. The compound's dual aromatic system may also contribute to its binding affinity for various biological targets, making it a valuable scaffold for structure-activity relationship (SAR) studies.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrrolidine derivatives. These compounds have been investigated for their roles in modulating neurotransmitter systems, particularly in the context of central nervous system (CNS) disorders. The nitrogen atom in the pyrrolidine ring can form hydrogen bonds with biological targets, enhancing interactions with enzymes and receptors. Additionally, the aromatic substituents can engage in π-stacking interactions, further stabilizing binding affinities.

One of the most compelling aspects of 2-(2-phenylphenyl)methylpyrrolidine is its potential application in the development of novel analgesics. Pyrrolidine-based molecules have shown promise in preclinical studies as modulators of pain signaling pathways. The compound's ability to interact with both peripheral and central pain receptors makes it a candidate for addressing chronic pain conditions. Furthermore, its structural features may allow it to bypass some of the limitations associated with traditional analgesics, such as tolerance and dependence.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates like 2-(2-phenylphenyl)methylpyrrolidine. Molecular docking simulations can predict binding interactions with high accuracy, allowing researchers to identify optimal modifications before synthesizing new analogs. This approach has significantly reduced the time and cost associated with drug discovery, making it possible to explore complex molecular libraries more rapidly.

The synthesis of 2-(2-phenylphenyl)methylpyrrolidine presents both challenges and opportunities for synthetic chemists. The construction of the bisphenylmethyl group requires careful selection of reaction conditions to ensure high yield and purity. Additionally, functional group transformations must be carefully controlled to avoid unwanted side products. Despite these challenges, recent improvements in synthetic methodologies have made it increasingly feasible to access complex heterocyclic compounds like this one.

In conclusion, 2-(2-phenylphenyl)methylpyrrolidine (CAS No. 1892235-34-5) represents a promising therapeutic agent with potential applications in pain management and other CNS disorders. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further investigation. As research continues to uncover new biological targets and synthetic strategies, compounds like this one are likely to play an increasingly important role in the development of next-generation pharmaceuticals.